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Compound of Interest

Compound Name:
3-Amino-5-bromo-N-

ethylbenzamide

CAS No.: 1373233-48-7

Cat. No.: B581699

Get Quote

Executive Summary
Treat 3-Amino-5-bromo-N-ethylbenzamide as Hazardous Halogenated Organic Waste.

Due to the presence of the bromine atom and the amide/amine functionality, this compound

requires specific segregation from non-halogenated solvents and strong acids. The primary

disposal route is high-temperature incineration at a permitted facility equipped with acid gas

scrubbers. Do not dispose of down the drain or via evaporative methods.[2]

Chemical Profile & Hazard Identification
Before handling waste, verify the chemical identity to ensure this protocol matches your specific

inventory.
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Property Data

Chemical Name 3-Amino-5-bromo-N-ethylbenzamide

CAS Number 1373233-48-7

Molecular Formula C₉H₁₁BrN₂O

Physical State Solid (typically off-white powder)

Primary Hazards

Irritant / Harmful (H302, H315, H319, H335).[1]

Causes skin/eye irritation; harmful if swallowed.

[3][4]

Reactivity

Incompatible with Strong Acids & Oxidizers. The

amine group is basic; the amide is susceptible

to hydrolysis under extreme pH.

Waste Classification Logic
As a Senior Application Scientist, I advise classifying this waste based on its functional groups

rather than just its toxicity. This "Functional Classification" ensures safety during storage and

transport.

A. The "Halogen Rule" (Bromine Content)
Because this molecule contains Bromine (Br), it cannot be mixed with non-halogenated solvent

waste (e.g., pure acetone, ethanol, or methanol waste streams) intended for fuel blending.

Reasoning: Combustion of brominated compounds generates hydrogen bromide (HBr) and

potentially brominated dioxins. Standard fuel blending kilns may not have the required

scrubbers to handle these acid gases, leading to regulatory fines and equipment corrosion.

Action: Segregate into the "Halogenated Waste" stream.

B. The "Amine Rule" (Basic Nitrogen)
The free amino group (-NH₂) makes this compound weakly basic.
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Reasoning: Mixing amines with strong acid wastes (e.g., Nitric Acid, Sulfuric Acid) can result

in exothermic neutralization or, in the case of Nitric Acid, potentially unstable nitration

byproducts.

Action: Keep separate from "Acidic Waste" streams.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance
Use this protocol for expired shelf stock or surplus solid material.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[1] Ensure the container is compatible with halogenated organics (HDPE is

standard).

Packaging: Transfer the solid chemical into the waste container. If the original container is

intact and small (<500g), you may place the entire original container inside a larger "Lab

Pack" drum.

Labeling: Apply a hazardous waste label immediately.

Constituents: "3-Amino-5-bromo-N-ethylbenzamide" (Do not use abbreviations).[1][5]

Hazard Checkbox: Mark "Toxic" and "Irritant."

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers.

Scenario B: Disposal of Liquid Solutions (HPLC Waste/Mother
Liquor)
Use this protocol for reaction mixtures or dissolved samples.

Segregation: Pour into the Halogenated Solvent waste carboy.

Critical Check: Ensure the carboy does not contain strong acids.[3]

Compatibility: If the solvent system contains >5% water, verify that the carboy is not

designated for "Water Reactive" waste (unlikely for this compound, but good practice).
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Labeling: Update the carboy log sheet.

Entry: "Halogenated Organics (Trace 3-Amino-5-bromo-N-ethylbenzamide)."

Scenario C: Empty Container Disposal
Triple Rinse: Rinse the empty original container three times with a solvent capable of

dissolving the residue (e.g., Ethanol or Acetone).

Rinsate Disposal: Pour the rinsate into the Halogenated Solvent waste carboy (due to the

dissolved bromine compound).

Defacement: Deface the original label using a marker or scraper.

Trash: Once triple-rinsed and defaced, the container can typically be discarded in regular lab

trash (verify with local EHS regulations).

Decision Tree & Workflow (Visualization)
The following diagram outlines the decision logic for disposing of 3-Amino-5-bromo-N-
ethylbenzamide to ensure compliance and safety.
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Waste Generation:
3-Amino-5-bromo-N-ethylbenzamide
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Figure 1: Operational decision tree for segregating 3-Amino-5-bromo-N-ethylbenzamide
waste streams.
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Regulatory Framework (RCRA & DOT)
While 3-Amino-5-bromo-N-ethylbenzamide is not explicitly named on the EPA P-list or U-list,

it is regulated based on its characteristics and chemical class.[1]

RCRA (Resource Conservation and Recovery Act):

Status: Likely a Characteristic Hazardous Waste if it exhibits toxicity (D0xx) upon leaching.

Best Practice: Due to the high cost of testing for specific toxicity characteristics, industry

standard is to manage it as Hazardous Waste by default.

Waste Code: If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the

mixture carries the F002 code. If pure, it is generally assigned a loose "lab pack" code by

the disposal vendor (e.g., D001 if ignitable carrier, or general toxic codes).

DOT (Department of Transportation):[3]

Shipping Name: If shipping pure waste, it often falls under UN 2811, Toxic solids, organic,

n.o.s. (3-Amino-5-bromo-N-ethylbenzamide).[1]

Packing Group: III (Low to Medium Danger) - Always verify LD50 data on your specific

vendor SDS.

Emergency Spill Response
In the event of a benchtop spill:

Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use a N95 or

P100 respirator to prevent inhalation.

Containment:

Solid: Gently sweep up using a brush and dustpan. Avoid generating dust.[3][4][6]

Liquid: Absorb with vermiculite, sand, or commercial spill pads.
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Clean Up: Wipe the area with a soap and water solution. Place all cleanup materials (pads,

gloves) into the Solid Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Amino-5-bromo-N-ethylbenzamide: Operational
Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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operational-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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